1-{3-[(4-Methoxyphenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine

• IUPAC Name: 3-[(4-methoxyphenyl)methyl]-5-piperazin-1-yl-1,2,4-thiadiazole
• InChI: InChI=1S/C14H18N4OS/c1-19-12-4-2-11(3-5-12)10-13-16-14(20-17-13)18-8-6-15-7-9-18/h2-5,15H,6-10H2,1H3
• InChI Key: CCVDPMLMJBYDDG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NSC(=N2)N3CCNCC3
• Molecular Formula: C14H18N4OS
• Molecular Weight: 290.39 g/mol
• CAS No.: 1029718-80-6

Description

The compound “1-{3-[(4-Methoxyphenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine” is a complex organic molecule. It is related to the class of compounds known as phenylpyrazoles. It’s used as a pharmaceutical intermediate.

Synthesis Analysis

The synthesis of similar compounds involves reactions of equimolar equivalents of certain precursors in boiling ethanol under acidic conditions. The yield of these reactions can be quite high, reaching up to 88%. The synthetic procedures of related triazoles through click chemistry are simple and high yielding to produce many substituted derivatives.

Molecular Structure Analysis

The molecular structure of a compound is responsible for various pharmacological activities, and mostly heterocyclic moieties have diverse activities. The biological activities of several synthesized derivatives of 1,3,4-thiadiazole are based on assumptions like “the = N-C-S- moiety’s presence and strong aromaticity of the ring, which is responsible for providing low toxicity and great in vivo stability.

Chemical Reactions Analysis

The reaction of equimolar equivalents of certain precursors in boiling ethanol (EtOH) for 4 h in the presence of concentrated hydrochloric acid (HCl) produced a related compound with 88% yield.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds have been studied using various techniques such as NMR spectroscopy and single-crystal X-ray diffraction. The properties were theoretically and experimentally studied and results show good agreement.

Mechanism of Action

While the exact mechanism of action for this specific compound is not clear from the available literature, related compounds act as potent and selective serotonin releasing agents.

Future Directions

Future research could focus on further exploring the synthesis, properties, and potential applications of this compound. Given the wide range of biological activities exhibited by related compounds, there may be potential for developing new pharmaceuticals or other products.